![molecular formula C11H12N4O2 B5907239 ethyl [3-(4H-1,2,4-triazol-4-yl)phenyl]carbamate](/img/structure/B5907239.png)
ethyl [3-(4H-1,2,4-triazol-4-yl)phenyl]carbamate
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Overview
Description
Ethyl [3-(4H-1,2,4-triazol-4-yl)phenyl]carbamate, also known as carbendazim, is a widely used systemic fungicide that belongs to the benzimidazole group of chemicals. It is used in agriculture to control fungal diseases in crops such as fruits, vegetables, and cereals. Carbendazim has also been used in human and veterinary medicine as an antifungal agent.
Mechanism of Action
Carbendazim works by inhibiting the formation of microtubules in fungal cells, which are necessary for cell division. This leads to the death of the fungal cell and prevents the spread of the infection.
Biochemical and Physiological Effects:
Carbendazim has been shown to have low toxicity in mammals, with no significant adverse effects reported in humans or animals. However, it has been found to have some endocrine-disrupting effects, including the inhibition of testosterone synthesis.
Advantages and Limitations for Lab Experiments
Carbendazim is widely used in laboratory experiments due to its effectiveness against a wide range of fungal pathogens. However, its use is limited by its potential toxicity and endocrine-disrupting effects.
Future Directions
1. Development of new ethyl [3-(4H-1,2,4-triazol-4-yl)phenyl]carbamate derivatives with improved antifungal properties.
2. Investigation of the potential use of this compound in the treatment of parasitic infections.
3. Study of the endocrine-disrupting effects of this compound and its potential impact on human health.
4. Investigation of the environmental impact of this compound use in agriculture.
5. Development of new methods for the synthesis of this compound and related compounds.
Synthesis Methods
Carbendazim is synthesized by the reaction of 2-aminobenzimidazole with ethyl chloroformate in the presence of a base. The resulting product is then treated with 4-nitrophenylhydrazine to obtain the final product.
Scientific Research Applications
Carbendazim has been extensively studied for its antifungal properties. It has been shown to be effective against a wide range of fungal pathogens, including Fusarium, Alternaria, and Botrytis. Carbendazim has also been investigated for its potential use in the treatment of parasitic infections such as malaria.
Properties
IUPAC Name |
ethyl N-[3-(1,2,4-triazol-4-yl)phenyl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N4O2/c1-2-17-11(16)14-9-4-3-5-10(6-9)15-7-12-13-8-15/h3-8H,2H2,1H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQAOPIOSPDBZHS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)NC1=CC(=CC=C1)N2C=NN=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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